![molecular formula C20H24N2O3 B2740270 1-(2,2-Diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole CAS No. 433702-98-8](/img/structure/B2740270.png)
1-(2,2-Diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,2-Diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole, also known as DMEMB, is a benzimidazole derivative that has gained attention in the scientific community due to its potential therapeutic properties. DMEMB is a white crystalline powder with a molecular formula of C20H24N2O3 and a molecular weight of 340.42 g/mol.
Scientific Research Applications
Cancer Research and PI3K Inhibition :
- A study by Rewcastle et al. (2011) investigated the synthesis and biological evaluation of novel analogues of phosphatidylinositol 3-kinase (PI3K) inhibitors, including benzimidazole derivatives. These compounds were found to have significant potency against mutant forms of the p110α isoform and showed remarkable efficacy in reducing cancer growth in a glioblastoma tumor model (Rewcastle et al., 2011).
Gastrointestinal Application :
- Kohl et al. (1992) researched (H+,K+)-ATPase inhibiting benzimidazoles, focusing on compounds like pantoprazole, which has a methoxyphenyl substituent. These compounds showed potential for treating conditions like gastric acid-related diseases by inhibiting gastric acid secretion (Kohl et al., 1992).
Corrosion Inhibition :
- Khaled (2003) explored the use of benzimidazole derivatives as corrosion inhibitors for iron in acidic environments. The study indicated that these compounds, including methoxy-substituted analogues, are effective in suppressing corrosion through adsorption on the iron surface (Khaled, 2003).
Antimicrobial and Antifungal Properties :
- Shankar et al. (2018) synthesized and tested a series of new benzimidazole-based Schiff base copper(II) complexes for antimicrobial activity and cytotoxicity. These compounds showed effectiveness against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Shankar et al., 2018).
Anti-inflammatory and Analgesic Activities :
- Ersan et al. (1997) conducted a study on the analgesic and anti-inflammatory activity of benzimidazole derivatives, finding that certain compounds exhibited higher activity than standard drugs like acetylsalicylic acid. This suggests their potential use in treating pain and inflammation (Ersan et al., 1997).
Properties
IUPAC Name |
1-(2,2-diethoxyethyl)-2-(4-methoxyphenyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-4-24-19(25-5-2)14-22-18-9-7-6-8-17(18)21-20(22)15-10-12-16(23-3)13-11-15/h6-13,19H,4-5,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHKVOLZJZBSBAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN1C2=CC=CC=C2N=C1C3=CC=C(C=C3)OC)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.